Cas no 544-76-3 (Hexadecane)

Hexadecane Properties

Names and Identifiers

• n-Hexadecane
• Reference Material for Flash Point Certified by The Japan Petroleum Institute, Hexadecane
• Hexadecane [Standard Material for GC]
• D-3524 Column Resolution Mix
• Hexadecane
• Hexadecane & Stearic acid
• Hexadecane solution
• n-Hexadecane & n-Octadecane - ASTM-D2887 Column Test Mix
• n-Hexadecane Solution
• n-Hexadecaneneat
• Alkane C16
• Bioctyl
• N-HEXADECANE-D34
• Cetane
• Cetan
• CH3-[CH2]14-CH3
• Zetan
• Hexadekan
• n-cetane
• Hexadecane solution 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• +Expand

• MDL： MFCD00008998
• InChIKey： DCAYPVUWAIABOU-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H34/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCC
• BRN： 1736592

Computed Properties

• Exact Mass: 226.26600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 13
• Monoisotopic Mass: 226.266
• Heavy Atom Count: 16
• Complexity: 92.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 6.48760
• PSA: 0.00000
• Refractive Index: n20/D 1.434(lit.)
• Water Partition Coefficient: This product is soluble in acetone, alcohol, ether. It is insoluble in water.Soluble in alcohol, acetone, chloroform, and ether. insoluble in water
• Boiling Point: 287 °C(lit.)
• Melting Point: 18 °C (lit.)
• Vapor Pressure: 1 mmHg ( 105.3 °C)
• Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
• Solubility: Soluble in alcohol, acetone, ether.
• Color/Form: Colorless liquid, colorless leafy solid at low temperature.
• Stability/Shelf Life: Stable. Substances to be avoided include strong oxidizing agents. Combustible. Hygroscopic.
• Solubility: It is miscible with ether, petroleum ether and trichloromethane, slightly soluble in hot ethanol, and insoluble in water
• Sensitiveness: Easy to absorb moisture, inflate operation and storage
• Density: 0.773 g/mL at 25 °C(lit.)

Hexadecane Security Information

• Symbol: GHS07
• RTECS：ML9200000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36
• Risk Phrases：R38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315
• Warning Statement： P301+P310,P331
• Prompt：dangerous
• Storage Condition：room temp
• Risk Phrases： 65-66
• Signal Word：Warning
• TSCA：Yes

Hexadecane Customs Data

• HS CODE：2901100000
• Customs Data：

  China Customs Code:

  2901100000

  Overview:

  2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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